Cas no 7344-40-3 (germane, tetrakis(dimethylamino)-)

• Product Name: germane, tetrakis(dimethylamino)-
• CAS No: 7344-40-3
• MF: C₈H₂₄GeN₄
• MW: 248.942960739136
• MDL: MFCD08275490
• CID: 862519
• PubChem ID: 16684231
• Update Time: 2025-06-15

germane, tetrakis(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• germane, tetrakis(dimethylamino)-
• Tetrakis(dimethylamino)germanium(IV)
• N-methyl-N-[tris(dimethylamino)germyl]methanamine
• TETRAKIS(DIMETHYLAMINO)GERMANE
• TETRAKIS(DIMETHYLAMINO)SILANE
• Tetrakis(dimethylamino)germanium
• AS-61602
• octamethylgermanetetramine
• 7344-40-3
• SCHEMBL317283
• AKOS030529740
• DTXSID90223665
• GERMANIUM DIMETHYLAMIDE
• Tetrakis(dimethylamino)germanium(TDMAGe)
• MFCD08275490
• DIMETHYL[TRIS(DIMETHYLAMINO)GERMYL]AMINE

• MDL： MFCD08275490
• Inchi： 1S/C8H24GeN4/c1-10(2)9(11(3)4,12(5)6)13(7)8/h1-8H3
• InChI Key： JKUUTODNPMRHHZ-UHFFFAOYSA-N
• SMILES： [Ge](N(C)C)(N(C)C)(N(C)C)N(C)C

Computed Properties

• Exact Mass: 246.12462
• Monoisotopic Mass: 250.1212745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 1.07 g/cm3
• Melting Point: 14 ºC
• Boiling Point: 203 ºC
• Flash Point: 70.9±18.2 ºC,
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 12.96
• Sensitiveness: Moisture Sensitive

germane, tetrakis(dimethylamino)- Security Information

• HazardClass：4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on germane, tetrakis(dimethylamino)-

Germane, Tetrakis(dimethylamino)- (CAS No. 7344-40-3): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Germane, Tetrakis(dimethylamino)-, identified by the Chemical Abstracts Service Number (CAS No.) 7344-40-3, is a unique organogermanium compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its distinct molecular structure and versatile reactivity, exhibits promising potential in various applications, ranging from catalysis to medicinal chemistry. The introduction of four dimethylamino groups into the germanium core imparts exceptional nucleophilicity and coordination capabilities, making it a valuable candidate for innovative synthetic methodologies and functional materials.

The chemical structure of Germane, Tetrakis(dimethylamino)- can be described as a tetrahedral arrangement around the germanium atom, each vertex occupied by a dimethylamino group. This configuration not only enhances the compound's solubility in polar solvents but also facilitates its participation in various coordination chemistry reactions. The electron-rich nature of the germanium center, further stabilized by the electron-donating dimethylamino ligands, makes it an excellent catalyst for cross-coupling reactions and other transformations critical in organic synthesis.

In recent years, the study of organogermanium compounds has expanded significantly, driven by their unique electronic properties and biological activities. Research has demonstrated that Germane, Tetrakis(dimethylamino)- can act as a potent ligand in transition metal catalysis, particularly in palladium and nickel complexes. These complexes have shown remarkable efficiency in facilitating C-C and C-N bond formations, which are pivotal steps in the synthesis of complex organic molecules. For instance, studies have highlighted its role in the development of novel palladium-catalyzed coupling reactions that offer improved selectivity and yield compared to traditional methodologies.

The pharmaceutical relevance of this compound is equally compelling. Emerging research suggests that organogermanium derivatives, including Germane, Tetrakis(dimethylamino)-, possess bioactive properties that could be exploited for therapeutic applications. Preliminary studies have indicated potential anti-inflammatory and antioxidant effects, attributed to the ability of germanium complexes to modulate redox signaling pathways. Additionally, the compound's stability under various physiological conditions makes it a promising candidate for drug delivery systems. Its ability to form stable complexes with biologically relevant molecules opens avenues for targeted therapy in oncology and neurodegenerative diseases.

The synthesis of Germane, Tetrakis(dimethylamino)- presents an intriguing challenge due to the reactivity of germanium with ambient moisture and oxygen. However, advancements in synthetic techniques have enabled more efficient and scalable production methods. Recent innovations include the use of protected germanium precursors and inert reaction conditions to minimize side reactions. These improvements have not only enhanced the availability of the compound but also facilitated its integration into diverse chemical processes.

The environmental impact of using organogermanium compounds like Germane, Tetrakis(dimethylamino)- is another critical consideration. While germanium is not classified as a heavy metal toxicant under standard regulatory frameworks, its persistence in aquatic environments warrants careful evaluation. Current research is focused on developing greener synthetic routes that reduce waste generation and improve atom economy. By incorporating principles of sustainable chemistry, scientists aim to minimize the ecological footprint associated with the production and application of this compound.

The future prospects for Germane, Tetrakis(dimethylamino)- are vast and multifaceted. As our understanding of its chemical behavior deepens, new applications are likely to emerge across multiple disciplines. In materials science, for example, its potential as a precursor for functional polymers and coatings is being explored. The ability to incorporate tailored functionalities into these materials could lead to breakthroughs in smart surfaces and self-healing materials.

In conclusion, Germane, Tetrakis(dimethylamino)- (CAS No. 7344-40-3) represents a fascinating example of how molecular design can unlock novel chemical properties with broad applicability. Its role in catalysis, pharmaceuticals, and advanced materials underscores its significance as a research tool and potential industrial asset. As ongoing studies continue to unravel its capabilities, we can anticipate even more innovative uses for this remarkable compound in the years to come.